Cas no 40681-61-6 (Benzene-1,2,3,4,5,6-14C6,bromo-)

• Product Name: Benzene-1,2,3,4,5,6-14C6,bromo-
• CAS No: 40681-61-6
• MF: C₆H₅Br
• MW: 157.007900953293
• CID: 327072
• Update Time: 2026-05-14

Benzene-1,2,3,4,5,6-14C6,bromo- Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5,6-14C6,bromo-
• BROMOBENZENE 14C(U)
• (14C)-Bromobenzene
• [1-13C]bromoacetic acid
• [U-(14)C]bromobenzene
• [U-14C]-bromobenzene
• < 1-(13)C> Bromessigsaeure
• < 1-13C> -bromoacetic acid
• 279331_ALDRICH
• 2-bromo< 1-(13)C> acetic acid
• 2-bromo< 1-13C> acetic acid
• bromo[1-13C]acetic acid
• bromo-[14C]benzene
• bromoacetic acid-< 1-13C>
• Bromoacetic acid-1-13C

• Inchi： InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： QARVLSVVCXYDNA-YROCTSJKSA-N
• SMILES： Br[14C]1[14CH]=[14CH][14CH]=[14CH][14CH]=1

Computed Properties

• Exact Mass: 167.977
• Monoisotopic Mass: 167.977
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Benzene-1,2,3,4,5,6-14C6,bromo- Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 10-38-51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：2-8°C